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molecular formula C8H11NO B1289907 1-propyl-1H-pyrrole-2-carbaldehyde CAS No. 89686-22-6

1-propyl-1H-pyrrole-2-carbaldehyde

Cat. No. B1289907
CAS RN: 89686-22-6
M. Wt: 137.18 g/mol
InChI Key: ZJVXXKFZMHRLLH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US04659726

Procedure details

In the same manner as described in Reference Example 2 (1) except that 1-n-propylpyrrole-2-carbaldehyde (prepared in the same manner as described in Can. J. Chem., 55, 4112, 1977, b.p. 72°-75°C./5 mmHg) (8.2 g, 60 mmole) is used instead of 1-isopropylpyrrole-2-carbaldehyde and further the product is isolated by silica gel column chromatography (solvent: dichloromethane) instead of distillation under reducted pressure, there is obtained 1-n-propylpyrrole-2-carbonitrile (3.6 g, yield: 45%).
[Compound]
Name
Example 2 ( 1 )
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
1-n-propylpyrrole-2-carbaldehyde
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
1-isopropylpyrrole-2-carbaldehyde
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
dichloromethane
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four
Name
1-n-propylpyrrole-2-carbonitrile
Yield
45%

Identifiers

REACTION_CXSMILES
[CH2:1]([N:4]1[CH:8]=[CH:7][CH:6]=[C:5]1[CH:9]=O)[CH2:2][CH3:3].C([N:14]1C=CC=C1C=O)(C)C>ClCCl>[CH2:1]([N:4]1[CH:8]=[CH:7][CH:6]=[C:5]1[C:9]#[N:14])[CH2:2][CH3:3]

Inputs

Step One
[Compound]
Name
Example 2 ( 1 )
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Two
Name
1-n-propylpyrrole-2-carbaldehyde
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(CC)N1C(=CC=C1)C=O
Step Three
Name
1-isopropylpyrrole-2-carbaldehyde
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C)(C)N1C(=CC=C1)C=O
Step Four
Name
dichloromethane
Quantity
0 (± 1) mol
Type
solvent
Smiles
ClCCl

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
prepared in the same manner

Outcomes

Product
Name
1-n-propylpyrrole-2-carbonitrile
Type
product
Smiles
C(CC)N1C(=CC=C1)C#N
Measurements
Type Value Analysis
AMOUNT: MASS 3.6 g
YIELD: PERCENTYIELD 45%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.